Cas no 61830-03-3 (3-Isoquinolinecarboxylic acid, 4-mercapto-)

3-Isoquinolinecarboxylic acid, 4-mercapto- structure
61830-03-3 structure
Product Name:3-Isoquinolinecarboxylic acid, 4-mercapto-
CAS No:61830-03-3
MF:C10H7NO2S
MW:205.233081102371
CID:465156
PubChem ID:12361225
Update Time:2025-04-19

3-Isoquinolinecarboxylic acid, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 4-mercapto-
    • 4-sulfanylisoquinoline-3-carboxylic acid
    • 61830-03-3
    • DTXSID90494095
    • CHEMBL3252132
    • 4-mercaptoisoquinoline-3-carboxylic acid
    • Inchi: 1S/C10H7NO2S/c12-10(13)8-9(14)7-4-2-1-3-6(7)5-11-8/h1-5,14H,(H,12,13)
    • InChI Key: AUTROPAUWXZWCJ-UHFFFAOYSA-N
    • SMILES: SC1C(C(=O)O)=NC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 205.01981
  • Monoisotopic Mass: 205.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 50.19
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